Cas no 398995-98-7 (ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbonyl}amino)benzoate)

• Product Name: ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbonyl}amino)benzoate
• CAS No: 398995-98-7
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5880312
• PubChem ID: 5124176
• Update Time: 2025-05-19

ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbonyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(8-oxo-1,3,4,5,6,8-hexahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3-carboxamido)benzoate
• Benzoic acid, 4-[[(1,5,6,8-tetrahydro-8-oxo-1,5-methano-2H-pyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]amino]-, ethyl ester
• F0836-0059
• CHEMBL1570897
• ethyl 4-(8-oxo-2,3,4,5,6,8-hexahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3-carboxamido)benzoate
• ethyl 4-{[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]amino}benzoate
• SR-01000445775-1
• SR-01000445775
• AKOS001634082
• ethyl 4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbonyl)amino]benzoate
• ChemDiv1_022255
• ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbonyl}amino)benzoate
• HMS650D13
• MLS001201641
• 398995-98-7
• HMS2966G24
• Oprea1_632790
• SMR000806143

• Inchi： 1S/C21H23N3O4/c1-2-28-20(26)15-6-8-17(9-7-15)22-21(27)23-11-14-10-16(13-23)18-4-3-5-19(25)24(18)12-14/h3-9,14,16H,2,10-13H2,1H3,(H,22,27)
• InChI Key： HSYXIEOTZUJZPZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(N2CC3CC(C2)C2=CC=CC(=O)N2C3)=O)C=C1

Computed Properties

• Exact Mass: 381.16885622g/mol
• Monoisotopic Mass: 381.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 679.7±55.0 °C(Predicted)
• pka: 13.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbonyl}amino)benzoate

Introduction to Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate (CAS No. 398995-98-7)

Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate is a highly specialized organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by its CAS number 398995-98-7, has garnered attention due to its unique chemical properties and its role as a key intermediate in the synthesis of biologically active molecules.

The molecular framework of this compound features a complex tricyclic system, specifically a 6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]tridecane core, which is appended with an amine group and an ester moiety. This structural motif not only contributes to the compound's distinct physicochemical properties but also opens up possibilities for diverse functional applications in drug discovery and development.

In recent years, there has been a growing interest in the exploration of tricyclic scaffolds in medicinal chemistry due to their potential to enhance binding affinity and metabolic stability in drug candidates. The presence of the 6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]tridecane backbone in Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate positions it as a valuable building block for the synthesis of novel therapeutic agents.

The compound's benzoate moiety further enhances its versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. This makes Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate a promising candidate for further investigation in the development of small-molecule drugs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate and biological targets such as enzymes and receptors. Such insights are crucial for designing molecules with optimized efficacy and minimal side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis and flow chemistry has improved the efficiency of these processes, making it feasible to produce larger quantities of Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate for research purposes.

In addition to its pharmaceutical applications, Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate may also find utility in materials science and industrial chemistry due to its unique structural features. Its ability to participate in various chemical transformations makes it a versatile intermediate that can be tailored for specific applications.

The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in uncovering new therapeutic possibilities. By leveraging cutting-edge technologies and innovative synthetic methodologies, scientists are paving the way for the development of next-generation drugs that address unmet medical needs.

The future prospects of Ethyl 4-({6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl}amino)benzoate are promising as it continues to be explored in both academic and industrial settings. Its unique chemical profile suggests that it could play a significant role in the discovery and development of novel therapeutics across multiple therapeutic areas.